Cas no 13324-66-8 (N-Cyclopropylbenzylamine)

• Product Name: N-Cyclopropylbenzylamine
• CAS No: 13324-66-8
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• MDL: MFCD00089909
• CID: 205988
• PubChem ID: 25866
• Update Time: 2025-04-19

N-Cyclopropylbenzylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-cyclopropyl-
• N-benzylcyclopropanamine
• N-benzyl-N-cyclopropylamine
• BENZYLAMINE,N-CYCLOPROPYL
• Benzyl-cyclopropyl-amine
• N-cyclopropyl-benzenemethanamine
• N-Cyclopropylbenzylamin
• N-Cyclopropylbenzylamine
• N-Benzylcyclopropymaine
• N-BENZYLCYCLOPROPYLAMINE
• Benzylcyclopropylamine
• Benzenemethanamine, N-cyclopropyl-
• BENZYLAMINE, N-CYCLOPROPYL-
• USBAUXJPPHVCTF-UHFFFAOYSA-N
• N-benzylcyclopropylamine, AldrichCPR
• STL553921
• BBL100306
• VZ33247
• RP2
• N-Cyclopropyl-benzylamine
• BRN 2715888
• CS-0156270
• Z86138853
• J-523479
• FT-0636868
• CHEMBL27700
• SCHEMBL663239
• BB 0218322
• J-006338
• AM91881
• BS-13442
• SY023290
• MFCD00089909
• DTXSID90158024
• 13324-66-8
• AKOS000200881
• EN300-28977
• DB-042170

• MDL： MFCD00089909
• Inchi： 1S/C10H13N/c1-2-4-9(5-3-1)8-11-10-6-7-10/h1-5,10-11H,6-8H2
• InChI Key： USBAUXJPPHVCTF-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)C1CC1
• BRN： 2715888

Computed Properties

• Exact Mass: 147.10500
• Monoisotopic Mass: 147.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.01
• Boiling Point: 229.8°C at 760 mmHg
• Flash Point: 92.8°C
• Refractive Index: 1.557
• PSA: 12.03000
• LogP: 2.32950

N-Cyclopropylbenzylamine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：